Cas no 1903397-54-5 (1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-1-(thiophen-2-yl)cyclopentanecarbonyl-1,4-diazepane)

• Product Name: 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-1-(thiophen-2-yl)cyclopentanecarbonyl-1,4-diazepane
• CAS No: 1903397-54-5
• MF: C₁₉H₂₆N₄O₃S₂
• MW: 422.564741611481
• CID: 5797648
• PubChem ID: 92113111
• Update Time: 2025-07-01

1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-1-(thiophen-2-yl)cyclopentanecarbonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-1-(thiophen-2-yl)cyclopentanecarbonyl-1,4-diazepane
• 1903397-54-5
• (4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
• F6512-6030
• AKOS025374658
• [4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone
• 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-4-[1-(thiophen-2-yl)cyclopentanecarbonyl]-1,4-diazepane

• Inchi： 1S/C19H26N4O3S2/c1-21-14-17(20-15-21)28(25,26)23-10-5-9-22(11-12-23)18(24)19(7-2-3-8-19)16-6-4-13-27-16/h4,6,13-15H,2-3,5,7-12H2,1H3
• InChI Key： BTPBCBUULORROZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(N2CCN(CCC2)S(C2=CN(C)C=N2)(=O)=O)=O)CCCC1

Computed Properties

• Exact Mass: 422.14463305g/mol
• Monoisotopic Mass: 422.14463305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Additional information on 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-1-(thiophen-2-yl)cyclopentanecarbonyl-1,4-diazepane

Comprehensive Analysis of 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-1-(thiophen-2-yl)cyclopentanecarbonyl-1,4-diazepane (CAS No. 1903397-54-5)

The compound 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-1-(thiophen-2-yl)cyclopentanecarbonyl-1,4-diazepane (CAS No. 1903397-54-5) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This molecule combines a 1,4-diazepane core with a thiophene and imidazole moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its sulfonyl and carbonyl functional groups, which are known to play critical roles in biological activity.

In the context of current trends, the scientific community is increasingly focused on heterocyclic compounds like this one, as they often exhibit enhanced bioavailability and target specificity. The presence of both thiophen-2-yl and 1-methyl-1H-imidazol-4-yl groups in this compound aligns with the growing demand for multi-target therapeutics, a hot topic in precision medicine. Additionally, its cyclopentanecarbonyl segment contributes to its stability, a key factor in drug design and pharmacokinetics.

From a synthetic perspective, CAS No. 1903397-54-5 represents a challenging yet rewarding target for organic chemists. The incorporation of a sulfonyl bridge between the imidazole and diazepane rings requires precise control over reaction conditions, highlighting the importance of green chemistry principles in modern synthesis. This aligns with the broader industry shift toward sustainable methodologies, a frequently searched topic in academic and industrial circles.

The potential applications of this compound extend beyond traditional pharmaceuticals. For instance, its aromatic and aliphatic hybrid structure makes it a candidate for material science applications, such as organic electronics or catalysis. This versatility is particularly relevant given the rising interest in multi-functional molecules, a trend driven by the need for cost-effective and efficient solutions in various industries.

Another area of interest is the compound's potential role in neuropharmacology. The 1,4-diazepane scaffold is a well-known pharmacophore in CNS-targeting drugs, and the addition of a thiophene ring could modulate its binding affinity to specific receptors. This has sparked discussions in online forums and research publications, with many users searching for "diazepane derivatives" and "neuroactive compounds." Such queries reflect the compound's relevance in addressing unmet medical needs, such as neurodegenerative disorders.

In summary, 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-1-(thiophen-2-yl)cyclopentanecarbonyl-1,4-diazepane (CAS No. 1903397-54-5) is a multifaceted molecule with broad implications across drug discovery, material science, and catalysis. Its intricate structure and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and sustainable chemistry. As the scientific community continues to explore its properties, this compound is poised to remain a key player in cutting-edge chemical innovation.